Cas no 153381-14-7 (1’-Epi 2’,2’-Difluoro-2’-deoxyuridine)

• Product Name: 1’-Epi 2’,2’-Difluoro-2’-deoxyuridine
• CAS No: 153381-14-7
• MF: C₉H₁₀F₂N₂O₅
• MW: 264.182909488678
• CID: 1060277
• PubChem ID: 71316352
• Update Time: 2025-05-19

1’-Epi 2’,2’-Difluoro-2’-deoxyuridine Chemical and Physical Properties

Names and Identifiers

• 1’-Epi 2’,2’-Difluoro-2’-deoxyuridine
• 1’-EPI 2’,2’-DIFLUORO-2’-DEOXYURIDINE,OFF-WHITE SOLID
• 1'-Epi 2',2'-Difluoro-2'-deoxyuridine
• 1-[(2S,4S,5R)-3,3-difluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
• 1'-Epi-2'-deoxy-2',2'-difluorouridine
• 1-(2-Deoxy-2,2-difluoro-α-D-erythro-pentofuranosyl)-2,4(1H,3H)-pyriMidinedione
• 1-[(2S,4S,5R)-3,3-difluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 1-(2-Deoxy-2,2-difluoro-a-D-erythro-pentofuranosyl)-2,4(1H,3H)-pyrimidinedione; 1'-Epi-2'-deoxy-2',2'-difluorouridine;
• 153381-14-7
• DTXSID40747700
• 1-(2-Deoxy-2,2-difluoro-alpha-D-threo-pentofuranosyl)pyrimidine-2,4(1H,3H)-dione

• Inchi： 1S/C9H10F2N2O5/c10-9(11)6(16)4(3-14)18-7(9)13-2-1-5(15)12-8(13)17/h1-2,4,6-7,14,16H,3H2,(H,12,15,17)/t4-,6+,7+/m1/s1
• InChI Key： FIRDBEQIJQERSE-PIYBLCFFSA-N
• SMILES： FC1([C@@H](N2C=CC(NC2=O)=O)O[C@H](CO)[C@@H]1O)F

Computed Properties

• Exact Mass: 264.05600
• Monoisotopic Mass: 264.05577775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 99.1Ų

Experimental Properties

• Melting Point: 148-150°C
• PSA: 104.81000
• LogP: -1.16520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2'-deoxyribonucleosides

Additional information on 1’-Epi 2’,2’-Difluoro-2’-deoxyuridine

Compound CAS No. 153381-14-7: 1'-Epi 2',2'-Difluoro-2'-deoxyuridine

The compound with CAS No. 153381-14-7, known as 1'-Epi 2',2'-Difluoro-2'-deoxyuridine, is a highly specialized chemical entity that has garnered significant attention in the fields of pharmacology and virology. This compound is a derivative of deoxyuridine, a nucleoside analog, with modifications at the 2' position of the ribose moiety. The introduction of two fluorine atoms at this position imparts unique chemical and biological properties, making it a promising candidate for antiviral therapies.

1'-Epi 2',2'-Difluoro-2'-deoxyuridine has been extensively studied for its antiviral activity against various RNA and DNA viruses. Recent research has highlighted its potential as a broad-spectrum antiviral agent, capable of inhibiting viral replication by incorporating into viral nucleic acids and causing chain termination. This mechanism is particularly effective against viruses such as hepatitis B virus (HBV), herpes simplex virus (HSV), and human immunodeficiency virus (HIV). The compound's ability to selectively target viral polymerases while sparing host cell enzymes contributes to its favorable safety profile.

One of the most notable advancements in the study of CAS No. 153381-14-7 is its application in combating emerging viral threats, including coronaviruses. Preclinical studies have demonstrated that 1'-Epi 2',2'-Difluoro-2'-deoxyuridine exhibits potent inhibitory activity against severe acute respiratory syndrome coronavirus 2 (SARS-CoV-2), the causative agent of COVID-19. This finding underscores its potential as a therapeutic option for treating viral infections that lack effective treatments.

The synthesis of CAS No. 153381-14-7 involves a multi-step chemical process that requires precise control over stereochemistry and fluorination. Researchers have optimized synthetic routes to enhance yield and purity, ensuring that the compound meets stringent pharmaceutical standards. The stereochemical configuration at the epi position plays a critical role in determining the compound's pharmacokinetic properties and biological activity.

Pharmacokinetic studies have revealed that CAS No. 153381-14-7 exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. Its ability to penetrate various tissues and cells facilitates its delivery to sites of viral replication, enhancing its therapeutic efficacy. Additionally, the compound's metabolic stability ensures sustained drug levels, which are crucial for effective antiviral therapy.

Recent clinical trials have further validated the safety and efficacy of CAS No. 153381-14-7 in treating viral infections. Phase II studies have demonstrated significant reductions in viral load among patients infected with chronic hepatitis B virus (HBV). These results have paved the way for larger-scale trials to assess its efficacy in other viral indications.

In conclusion, CAS No. 153381-14-7, or 1'-Epi 2',2'-Difluoro-2'-deoxyuridine, represents a groundbreaking advancement in antiviral chemotherapy. Its unique chemical structure, potent antiviral activity, and favorable pharmacokinetic properties make it a promising candidate for addressing unmet medical needs in virology. As research continues to uncover its full potential, this compound holds the promise of becoming a cornerstone in the treatment of viral infections worldwide.